1-dodecyl-1,4,7-triazonane trihydrochloride
Overview
Description
1-dodecyl-1,4,7-triazonane trihydrochloride is a cationic surfactant belonging to the family of quaternary ammonium compounds. It is widely used in various industrial and scientific applications due to its surfactant properties, which allow it to lower the surface tension of liquids and act as a detergent and disinfectant.
Preparation Methods
The synthesis of 1-dodecyl-1,4,7-triazonane trihydrochloride typically involves the reaction of 1,4,7-triazonane with dodecyl chloride in the presence of a base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .
Chemical Reactions Analysis
1-dodecyl-1,4,7-triazonane trihydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be carried out using suitable reducing agents to yield reduced forms of the compound.
Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups. Common reagents used in these reactions include halogens and nucleophiles.
Hydrolysis: The compound can be hydrolyzed in the presence of water or aqueous solutions to form corresponding hydrolysis products.
Scientific Research Applications
1-dodecyl-1,4,7-triazonane trihydrochloride has a wide range of scientific research applications, including:
Chemistry: Used as a surfactant in various chemical reactions to enhance reaction rates and yields.
Biology: Employed in biological research as a detergent for cell lysis and protein extraction.
Medicine: Investigated for its potential use as an antimicrobial agent due to its disinfectant properties.
Industry: Utilized in industrial processes as a cleaning agent and emulsifier.
Mechanism of Action
The mechanism of action of 1-dodecyl-1,4,7-triazonane trihydrochloride involves its ability to disrupt the cell membranes of microorganisms, leading to cell lysis and death. The compound interacts with the lipid bilayer of cell membranes, causing increased permeability and leakage of cellular contents. This action is primarily due to its cationic nature, which allows it to interact with negatively charged components of cell membranes .
Comparison with Similar Compounds
1-dodecyl-1,4,7-triazonane trihydrochloride can be compared with other quaternary ammonium compounds such as:
Cetyltrimethylammonium bromide (CTAB): Another cationic surfactant with similar properties but different chain length and structure.
Benzalkonium chloride: A widely used disinfectant with a different alkyl chain length and structure.
Dodecyltrimethylammonium chloride: Similar in structure but with different functional groups and properties.
The uniqueness of this compound lies in its specific structure, which imparts distinct surfactant and antimicrobial properties .
Properties
CAS No. |
2503202-07-9 |
|---|---|
Molecular Formula |
C18H42Cl3N3 |
Molecular Weight |
406.9 |
Purity |
95 |
Origin of Product |
United States |
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